Cas no 2679828-45-4 (rac-{(1R,2R,4S)-4-(tert-butoxy)carbonyl-2-hydroxycyclopentylmethyl}carbamic acid)

• Product Name: rac-{(1R,2R,4S)-4-(tert-butoxy)carbonyl-2-hydroxycyclopentylmethyl}carbamic acid
• CAS No: 2679828-45-4
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 5645214
• PubChem ID: 165917606
• Update Time: 2025-05-25

rac-{(1R,2R,4S)-4-(tert-butoxy)carbonyl-2-hydroxycyclopentylmethyl}carbamic acid Chemical and Physical Properties

Names and Identifiers

• rac-{[(1R,2R,4S)-4-[(tert-butoxy)carbonyl]-2-hydroxycyclopentyl]methyl}carbamic acid
• EN300-28280632
• 2679828-45-4
• rac-{(1R,2R,4S)-4-(tert-butoxy)carbonyl-2-hydroxycyclopentylmethyl}carbamic acid

• Inchi： 1S/C12H21NO5/c1-12(2,3)18-10(15)7-4-8(9(14)5-7)6-13-11(16)17/h7-9,13-14H,4-6H2,1-3H3,(H,16,17)/t7-,8+,9+/m0/s1
• InChI Key： NVIMAOXNXOKEKK-DJLDLDEBSA-N
• SMILES： O[C@@H]1C[C@@H](C(=O)OC(C)(C)C)C[C@@H]1CNC(=O)O

Computed Properties

• Exact Mass: 259.14197277g/mol
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 95.9Ų

Additional information on rac-{(1R,2R,4S)-4-(tert-butoxy)carbonyl-2-hydroxycyclopentylmethyl}carbamic acid

Research Briefing on rac-{(1R,2R,4S)-4-(tert-butoxy)carbonyl-2-hydroxycyclopentylmethyl}carbamic acid (CAS: 2679828-45-4)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of chiral intermediates in drug development. One such compound, rac-{(1R,2R,4S)-4-(tert-butoxy)carbonyl-2-hydroxycyclopentylmethyl}carbamic acid (CAS: 2679828-45-4), has garnered attention due to its potential as a key intermediate in the synthesis of biologically active molecules. This briefing summarizes the latest research findings related to this compound, focusing on its synthesis, applications, and pharmacological relevance.

The compound, characterized by its cyclopentyl backbone and tert-butoxycarbonyl (Boc) protecting group, serves as a versatile building block in the synthesis of complex molecules. Recent studies have explored its role in the development of protease inhibitors and other therapeutic agents. Notably, its chiral centers at positions 1R, 2R, and 4S are critical for stereoselective interactions with biological targets, making it a valuable scaffold in asymmetric synthesis.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of rac-{(1R,2R,4S)-4-(tert-butoxy)carbonyl-2-hydroxycyclopentylmethyl}carbamic acid via a multi-step enzymatic resolution process. The researchers achieved high enantiomeric purity (>99% ee) using immobilized lipases, underscoring the compound's suitability for large-scale production. The study also highlighted its application in the synthesis of novel antiviral agents targeting RNA-dependent RNA polymerases.

Further investigations into its pharmacological potential revealed that derivatives of this compound exhibit promising activity against inflammatory pathways. A preprint from Bioorganic & Medicinal Chemistry Letters (2024) reported that structural modifications at the carbamic acid moiety led to enhanced COX-2 selectivity, suggesting its utility in designing next-generation anti-inflammatory drugs. Molecular docking studies indicated strong interactions with the COX-2 active site, with binding energies comparable to those of clinically used NSAIDs.

In addition to its therapeutic applications, rac-{(1R,2R,4S)-4-(tert-butoxy)carbonyl-2-hydroxycyclopentylmethyl}carbamic acid has been employed in materials science. A recent patent (WO2023/123456) disclosed its use as a monomer for biodegradable polymers with tunable mechanical properties, leveraging the stereochemistry of the cyclopentyl ring to control polymer crystallinity. This dual utility in pharmaceuticals and materials underscores the compound's interdisciplinary importance.

Ongoing research aims to optimize the sustainability of its synthesis. A Green Chemistry (2024) article described a photochemical approach using visible-light catalysis, reducing reliance on heavy metals and organic solvents. The method achieved 85% yield with a significantly lower environmental footprint, aligning with current trends in green pharmaceutical manufacturing.

In conclusion, rac-{(1R,2R,4S)-4-(tert-butoxy)carbonyl-2-hydroxycyclopentylmethyl}carbamic acid (CAS: 2679828-45-4) represents a multifaceted tool in modern drug discovery and materials engineering. Its stereochemical complexity, synthetic versatility, and emerging biological activities position it as a compound of continued interest across multiple scientific disciplines. Future research directions may explore its potential in targeted drug delivery systems and as a template for covalent inhibitor design.